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Introduction

Diallyl hexahydrophthalate (DAHHP) is a diester of hexahydrophthalic acid and allyl alcohol.
It is a colorless, oily liquid primarily utilized as a crosslinking agent and monomer in the
production of polymers and resins. Its unique chemical structure, featuring two reactive allyl
groups, imparts valuable properties to the resulting polymers, including excellent thermal
stability, electrical insulation, and chemical resistance. This technical guide provides an in-
depth overview of the chemical and physical properties of diallyl hexahydrophthalate, along
with detailed experimental protocols for their determination and a summary of its key chemical
reactions.

Molecular Structure and Identification

The molecular structure of diallyl hexahydrophthalate consists of a cyclohexane-1,2-
dicarboxylate core with two allyl ester groups. The presence of cis and trans isomers is
possible depending on the stereochemistry of the cyclohexane ring.

Chemical Identifiers:

o |[UPAC Name: bis(prop-2-en-1-yl) cyclohexane-1,2-dicarboxylate[1]
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e CAS Numbers: 13846-31-6, 7500-82-5[1]
e Molecular Formula: C14H2004[2][3][4][5]
e Molecular Weight: 252.31 g/mol [1][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of diallyl hexahydrophthalate is
presented in the tables below.

Table 1: Physical Properties of Diallyl
Hexahydrophthalate

Property Value Reference
Appearance Colorless liquid [2]
Boiling Point 330.6 °C at 760 mmHg [2]
Density 1.06 g/cm3 [2]
Flash Point 156.9 °C [2]
Vapor Pressure 0.000165 mmHg at 25 °C [2]
Refractive Index 1.479 [2]

Table 2: Chemical Properties and Reactivity of Diallyl
Hexahydrophthalate
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Property Description Reference

Solubility in Water Low [6]

Stable under normal
- conditions. Polymerizes upon
Stability _ _ [7]
heating or in the presence of a

catalyst if not inhibited.

Reacts with strong oxidants,
o acids, and bases. Undergoes
Reactivity ) o [819]
free-radical polymerization.

Susceptible to hydrolysis.

LogP (Octanol-Water Partition
. 2.8 [11[2]
Coefficient)

Synthesis of Diallyl Hexahydrophthalate
Diallyl hexahydrophthalate is typically synthesized via the esterification of hexahydrophthalic

anhydride with allyl alcohol. This reaction is generally acid-catalyzed.

Caption: Workflow for the synthesis of diallyl hexahydrophthalate.

Chemical Reactivity
Polymerization

The most significant chemical property of diallyl hexahydrophthalate is its ability to undergo
free-radical polymerization through its two allyl groups. This process is typically initiated by
organic peroxides (e.g., benzoyl peroxide) or azo compounds at elevated temperatures. The
polymerization proceeds via a chain-growth mechanism involving initiation, propagation, and
termination steps. Due to the presence of two polymerizable groups, crosslinked, thermoset
resins are formed.[9]

Caption: Simplified free-radical polymerization mechanism of DAHHP.

Hydrolysis
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As an ester, diallyl hexahydrophthalate is susceptible to hydrolysis, which involves the
cleavage of the ester bonds to yield hexahydrophthalic acid and allyl alcohol. This reaction can
be catalyzed by both acids and bases. Basic hydrolysis, also known as saponification, is
typically faster and irreversible, yielding the salt of the carboxylic acid.

Thermal Decomposition

At elevated temperatures, diallyl hexahydrophthalate and its polymers will undergo thermal
decomposition. For poly(diallyl phthalate), a structurally similar polymer, thermal decomposition
has been shown to yield products such as phthalic anhydride.[10] It is expected that the
thermal decomposition of diallyl hexahydrophthalate would similarly involve chain scission
and rearrangements, potentially leading to the formation of hexahydrophthalic anhydride, allyl
alcohol, and various smaller volatile organic compounds.

Experimental Protocols

The following are detailed methodologies for determining the key chemical and physical
properties of diallyl hexahydrophthalate, adapted from standard testing methods.

Determination of Density (Adapted from ASTM D792)

o Apparatus: Analytical balance, pycnometer (specific gravity bottle) of a known volume, and a
constant temperature water bath.

e Procedure: a. Clean and dry the pycnometer and determine its mass (ma). b. Fill the
pycnometer with distilled water and place it in the constant temperature bath at 23 £ 2°C until
it reaches thermal equilibrium. Adjust the water level to the calibration mark and determine
the mass of the pycnometer and water (mz2). c. Empty and dry the pycnometer. Fill it with
diallyl hexahydrophthalate and repeat the temperature equilibration and weighing (ms).

o Calculation: The density (p) is calculated using the formula: p = [(ms3 - m1) / (mz2 - m1)] *
p_water where p_water is the density of water at the test temperature.[3][11][12]

Determination of Boiling Point (Adapted from ASTM
E1719)
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» Apparatus: Ebulliometer (boiling point apparatus), heating mantle, and a calibrated
temperature measuring device.

e Procedure: a. Place a sample of diallyl hexahydrophthalate into the ebulliometer. b. Heat
the sample to its boiling point, ensuring a steady reflux is established. c. Measure the
temperature of the vapor phase at equilibrium. This temperature is the boiling point at the
recorded atmospheric pressure.

» Note: The boiling point is pressure-dependent and should be reported with the corresponding
pressure.[4][13][14][15]

Determination of Flash Point (Adapted from ASTM D93)

o Apparatus: Pensky-Martens closed-cup tester.[2][16][17][18][19]

e Procedure: a. Fill the test cup of the Pensky-Martens apparatus with the diallyl
hexahydrophthalate sample to the specified level. b. Heat the sample at a controlled,
constant rate while stirring. c. At regular temperature intervals, apply an ignition source to the
vapor space above the liquid. d. The flash point is the lowest temperature at which the
application of the ignition source causes the vapors to ignite.[2][16][17][18][19]

Determination of Water Solubility (Adapted from ASTM
E1148)

e Apparatus: Flask with a stirrer, constant temperature bath, and an analytical instrument for
quantification (e.g., Gas Chromatography).

e Procedure: a. Add an excess amount of diallyl hexahydrophthalate to a known volume of
distilled water in the flask. b. Stir the mixture in a constant temperature bath (e.g., 25°C) for
an extended period (e.g., 24-48 hours) to ensure equilibrium is reached. c. Allow the
undissolved material to settle. d. Carefully take an aliquot of the aqueous phase, ensuring no
undissolved droplets are included. e. Quantify the concentration of diallyl
hexahydrophthalate in the aqueous sample using a pre-calibrated analytical method.[6][20]
[21][22]

Conclusion
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Diallyl hexahydrophthalate is a versatile monomer with a well-defined set of chemical and
physical properties that make it suitable for a range of applications in the polymer and resin
industries. Its ability to undergo free-radical polymerization to form crosslinked networks is
central to its utility. A thorough understanding of its synthesis, reactivity, and physical
characteristics, as detailed in this guide, is essential for its effective and safe use in research
and industrial settings. The provided experimental protocols offer a framework for the accurate
determination of its key properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2-Cyclohexanedicarboxylic acid, 1,2-di-2-propen-1-yl ester | C14H2004 | CID 101161 -
PubChem [pubchem.ncbi.nlm.nih.gov]

.ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
. file.yizimg.com [file.yizimg.com]

. img.antpedia.com [img.antpedia.com]

2
3
4
¢ 5. researchgate.net [researchgate.net]
6. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
7. Polymerization of diallyl phthalate | Semantic Scholar [semanticscholar.org]
8

. What is free radical polymerization? types, characteristics, reaction mechanism, and
typical methods with examples | Information | FUJIFILM Wako Chemicals Europe GmbH
[specchem-wako.fujifilm.com]

e 9. chem.libretexts.org [chem.libretexts.org]

e 10. osti.gov [osti.gov]

e 11. smithers.com [smithers.com]

e 12. Density and Specific Gravity ASTM D792, ISO 1183 [intertek.com]
» 13. webstore.ansi.org [webstore.ansi.org]

e 14. standards.iteh.ai [standards.iteh.ali]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b075857?utm_src=pdf-body
https://www.benchchem.com/product/b075857?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-hexahydrophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-hexahydrophthalate
https://ayalytical.com/methods/astm-d93/
https://file.yizimg.com/175706/2012061422022437.pdf
https://img.antpedia.com/standard/files/pdfs_ora/20240402/ASTM/E%201719%20-%2024.pdf
https://www.researchgate.net/publication/290042927_Kinetics_study_on_esterification_of_phthalic_anhydride_and_allyl_alcohol
https://uomustansiriyah.edu.iq/media/lectures/3/3_2024_09_24!10_07_56_PM.pdf
https://www.semanticscholar.org/paper/Polymerization-of-diallyl-phthalate-Haward/c7943eba4eda5092b50c9a4211db572ea9c3e50e
https://specchem-wako.fujifilm.com/europe/en/information/technical-info/radical-polymerizations/
https://specchem-wako.fujifilm.com/europe/en/information/technical-info/radical-polymerizations/
https://specchem-wako.fujifilm.com/europe/en/information/technical-info/radical-polymerizations/
https://chem.libretexts.org/Courses/Purdue/Purdue_Chem_26100%3A_Organic_Chemistry_I_(Wenthold)/Chapter_08%3A_Reactions_of_Alkenes/8.7.Polymerization/Free_Radical_Polymerization
https://www.osti.gov/servlets/purl/1266194
https://www.smithers.com/services/testing/standard/astm/astm-d792
https://www.intertek.com/polymers-plastics/testlopedia/density-and-specific-gravity-astm-d792/
https://webstore.ansi.org/standards/astm/astme171912
https://standards.iteh.ai/catalog/standards/astm/754ec238-8acf-4f5e-b9bd-21b9de841379/astm-e1719-122018
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 15. Boiling Point Test - Safety Data Sheet (SDS) Creation [primeprocesssafety.com]
e 16. store.astm.org [store.astm.org]

e 17. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog
[blog.ansi.org]

o 18. Pensky—Martens closed-cup test - Wikipedia [en.wikipedia.org]
e 19. nazhco.com [nazhco.com]

e 20. store.astm.org [store.astm.org]

e 21. scribd.com [scribd.com]

e 22. uobabylon.edu.iq [uobabylon.edu.iq]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical
Properties of Diallyl Hexahydrophthalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075857#what-are-the-chemical-properties-of-diallyl-
hexahydrophthalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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